Dspe-peg-azide

• Molecular Formula: C46H89N4O11P
• Molecular Weight: 905.2 g/mol
• InChI: InChI=1S/C46H89N4O11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-44(51)58-41-43(42-60-62(54,55)59-38-35-48-46(53)57-40-39-56-37-36-49-50-47)61-45(52)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43H,3-42H2,1-2H3,(H,48,53)(H,54,55)/t43-/m1/s1
• InChIKey: IWKYAYGGFRMWFO-VZUYHUTRSA-N

DSPE-PEG-Azide: Product Overview

DSPE-PEG-Azide (CAS 1938081-40-3, synonym DSPE-PEG-N₃) is a heterobifunctional phospholipid–polyethylene glycol conjugate in which a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor is covalently linked via a PEG spacer (commonly 2000 Da, also available at 1000, 3400, 5000 Da) to a terminal azide (–N₃) group . The DSPE moiety provides two saturated C18 acyl chains that confer high membrane insertion stability [1], while the PEG segment confers hydrophilicity, steric shielding against opsonization, and extended systemic circulation [2]. The azide terminus is the defining functional handle: it enables both copper-catalyzed azide–alkyne cycloaddition (CuAAC) and strain-promoted alkyne–azide cycloaddition (SPAAC), permitting bioorthogonal conjugation of targeting ligands, fluorophores, or therapeutic payloads to pre-formed liposome or lipid nanoparticle (LNP) surfaces under mild aqueous conditions .

1

Conjugation chemistry

Azide group enables both CuAAC and SPAAC click pathways for bioorthogonal surface functionalization under mild aqueous conditions.

2

Membrane anchor

DSPE (C18) anchor provides serum-stable insertion, suitable for long-circulating liposome and LNP studies.

3

Tunable shielding

PEG spacer available in MW grades (1k–10k Da) to independently modulate steric shielding without altering the azide handle.

• [1] Berger M, et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. doi:10.3390/pharmaceutics15020597 View Source
• [2] Blume G, Cevc G. Molecular mechanism of the lipid vesicle longevity in vivo. Biochim Biophys Acta 1993, 1146(2), 157–168. doi:10.1016/0005-2736(93)90351-Y View Source

Why DSPE-PEG-Azide Cannot Be Replaced

Generic substitution among DSPE-PEG-X derivatives (where X = maleimide, NHS ester, amine, DBCO, biotin) is chemically invalid because each terminal functional group dictates an orthogonal conjugation chemistry with a distinct set of compatible reaction partners, reaction conditions, and bioorthogonality profiles [1]. The azide group uniquely supports both CuAAC and SPAAC pathways, whereas DSPE-PEG-Maleimide is restricted to thiol coupling (cysteine residues, pH 6.5–7.0) and DSPE-PEG-NHS exclusively targets primary amines (susceptible to hydrolysis, t₁/₂ ~10 min at pH 8.0) . Furthermore, substitution of the DSPE (C18) lipid anchor for shorter-chain variants (e.g., DMG-PEG2000, C14; DMPE-PEG, C14) results in rapid PEG-lipid desorption from the nanoparticle membrane in serum, with C14 lipid-PEG formulations exhibiting a >50–100 nm mean size increase and 50–92% particle concentration decrease within 4 h of serum incubation, while C18 DSPE-PEG formulations maintain size (increase <12 nm) and concentration integrity over the same period [2]. These anchor-dependent stability differences translate directly into divergent pharmacokinetic and biodistribution outcomes that cannot be reconciled by adjusting PEG density alone.

Terminal group mismatch

DSPE-PEG-maleimide, -NHS, or -DBCO each dictate orthogonal conjugation chemistries; none support the dual CuAAC/SPAAC versatility of azide.

Anchor chain length

C14 anchors (DMG-PEG, DMPE-PEG) may desorb rapidly from lipid membranes in serum, causing particle size increase and concentration drop within hours.

PEG molecular weight

Substituting PEG length without adjusting formulation parameters may alter circulation half-life and transfection efficiency; MW selection must match study endpoints.

• [1] Creative Biolabs. Liposome Surface Glycoengineering Service – Reactive Lipid Comparison. Available at: https://www.creative-biolabs.com View Source
• [2] Berger M, et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. doi:10.3390/pharmaceutics15020597 View Source

DSPE-PEG-Azide Comparative Performance Evidence

Serum Stability: C18 vs C14 Anchor Retention

In a direct head-to-head comparison by Berger et al. (2023), DSPE-PEG (C18 anchor) and DMG-PEG/DTA-PEG (C14 anchors) were formulated into siRNA-loaded LNPs and incubated in fetal bovine serum (FBS) at 37 °C for 4 h [1]. DSPE-PEG-based LNPs maintained a constant average particle size (size increase <12 nm) and showed no decrease in particle concentration over the entire 4 h incubation period [1]. In stark contrast, C14 lipid-PEG formulations (DMG-PEG and DTA-PEG) exhibited a significant increase in mean particle size of >50–100 nm and a reduction in normalized particle concentration to 8–50% of the initial value after 4 h, attributed to rapid PEG-lipid desorption and subsequent protein corona adsorption [1]. The C18 formulations also showed statistically significant protection against protein interactions (p < 0.0001 vs. C14) [1]. This finding is corroborated by an earlier report that DMG-PEG2000 rapidly dissociates from LNP membranes in serum, thereby reducing circulation time compared to DSPE-PEG2000 [2].

Serum stability

Head-to-head

C18 anchor: size stable <10 nm change; C14: >50–100 nm increase, 8–50% particle retention after 4 h (p<0.0001)

Supports DSPE anchor selection for systemic administration models.

Measured in siRNA-LNPs with FBS incubation at 37 °C; NTA monitoring.

Evidence Dimension	Serum stability: particle size change and normalized concentration retention after 4 h incubation in FBS at 37 °C
Target Compound Data	DSPE-PEG2000 (C18): size increase <12 nm; concentration maintained at ~100% of initial; no curve flattening in NTA
Comparator Or Baseline	DMG-PEG2000 (C14): size increase >50 nm; concentration decreased to 8–50% of initial after 4 h; DTA-PEG2000 (C14): similar concentration decrease
Quantified Difference	Size stability: <12 nm increase (C18) vs. >50–100 nm increase (C14); Concentration retention: ~100% (C18) vs. 8–50% (C14); p < 0.0001
Conditions	siRNA-LNPs formulated with CSL3 or SM-102 ionizable lipids; incubated in FBS, 37 °C, 4 h; monitored by Nanoparticle Tracking Analysis (NTA)

Why This Matters

The C18 anchor of DSPE-PEG-azide confers essential serum stability that C14 lipid-PEG alternatives lack, meaning that DSPE-PEG-azide-functionalized LNPs retain structural integrity during systemic circulation while C14-based systems undergo rapid surface remodeling, directly impacting tumor accumulation and therapeutic efficacy.

• [1] Berger M, et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. doi:10.3390/pharmaceutics15020597 View Source
• [2] Mui BL, et al. Influence of Polyethylene Glycol Lipid Desorption Rates on Pharmacokinetics and Pharmacodynamics of siRNA Lipid Nanoparticles. Mol Ther Nucleic Acids 2013, 2, e139. doi:10.1038/mtna.2013.66 (cited in Berger et al. 2023 as reference [6]) View Source

Dual Click Reactivity: CuAAC and SPAAC Pathways

DSPE-PEG-Azide is the only DSPE-PEG derivative that supports two mechanistically distinct bioorthogonal conjugation pathways from the same terminal functional group: (i) copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which offers the highest reaction efficiency and is ideal for in vitro applications, and (ii) strain-promoted azide–alkyne cycloaddition (SPAAC), which proceeds catalyst-free under physiological conditions (pH 6.8–7.4, aqueous buffer) and is compatible with live-cell and in vivo settings [1]. By comparison, DSPE-PEG-Maleimide is exclusively thiol-reactive (requires free cysteine –SH at pH 6.5–7.0), DSPE-PEG-NHS is exclusively amine-reactive (susceptible to rapid hydrolysis, t₁/₂ ~10 min at pH 8.0), and DSPE-PEG-DBCO is exclusively the SPAAC partner for azide-bearing molecules (requiring the user to install azide on the ligand rather than on the lipid) . The azide group's stability under storage conditions (recommended –20 °C, desiccated, protected from light) and its inertness toward most biological functionalities prior to click activation provide additional workflow advantages [2].

Click pathway count

Class-level

2 compatible pathways (CuAAC + SPAAC) vs 1 for maleimide, NHS, or DBCO variants

Enables single-lipid workflow for both high-efficiency in vitro and biocompatible in vivo labeling.

CuAAC requires Cu(I) catalyst; SPAAC proceeds catalyst-free in physiological buffer.

Evidence Dimension	Number of compatible bioorthogonal conjugation pathways per functional group
Target Compound Data	DSPE-PEG-Azide: 2 pathways (CuAAC with terminal alkynes + SPAAC with DBCO/BCN/strained cyclooctynes)
Comparator Or Baseline	DSPE-PEG-Maleimide: 1 pathway (thiol-maleimide); DSPE-PEG-NHS: 1 pathway (amine-NHS ester); DSPE-PEG-DBCO: 1 pathway (SPAAC with azide-modified partners only)
Quantified Difference	2 vs. 1 compatible click pathways; azide uniquely enables the investigator to select between maximum efficiency (CuAAC) or maximum biocompatibility (SPAAC) from a single reagent
Conditions	CuAAC: Cu(I) catalyst, aqueous/organic mixed solvent, room temperature; SPAAC: catalyst-free, PBS or HEPES buffer pH 6.8–7.4, ≤10% DMSO, near-neutral pH

Why This Matters

Procuring DSPE-PEG-Azide enables a single lipid reagent to serve two distinct experimental workflows (in vitro high-efficiency conjugation via CuAAC and in vivo-compatible labeling via SPAAC), eliminating the need to stock multiple DSPE-PEG-X variants for different downstream applications and reducing the risk of workflow-incompatible reagent selection.

• [1] AxisPharm. DSPE-PEG5-azide Product Page. Available at: https://axispharm.com View Source
• [2] Ruixi Biotech (Xi'an). DSPE-PEG-Azide (DSPE-PEG-N₃) Product Data Sheet. Available at: http://www.xarxbio.com/news/news-128730.html View Source

In Vitro Stealth: DSPE Anchor vs Cholesterol-PEG

Mastrotto et al. (2020) conducted a systematic comparison of mPEG-lipids with different anchoring moieties (DSPE, cholesterol, cholane), PEG molecular weights (2 kDa, 5 kDa), and PEG architectures (linear, branched) [1]. In vitro cell association assays demonstrated that branched (mPEG114)₂-DSPE conferred the highest stealth properties, yielding liposomes with approximately 31-fold lower cell association compared to naked (unPEGylated) liposomes—the best performance among all PEGylating agents tested [1]. When comparing agents of identical PEG size (linear 5 kDa), linear mPEG114-DSPE outperformed linear mPEG114-Chol in in vitro stealth performance [1]. However, in vivo pharmacokinetic analysis revealed an inversion: mPEG114-Chol-decorated liposomes achieved 3.2-fold higher AUC than naked liposomes and approximately 2.1-fold higher AUC than (mPEG114)₂-DSPE-coated liposomes, reflecting the higher in vivo stability of the cholesterol anchor against protein-mediated extraction from the lipid bilayer [1]. This highlights an application-dependent trade-off: DSPE-PEG provides maximal in vitro stealth, while cholesterol-PEG dominates in vivo circulation persistence.

In vitro stealth

Head-to-head

DSPE-PEG: ~31-fold lower cell association vs naked liposomes; Cholesterol-PEG: ~2.1-fold higher in vivo AUC than DSPE-PEG

DSPE anchor may support in vitro stealth assays; cholesterol anchor may extend circulation in vivo.

Mastrotto et al. 2020; trade-off is anchor-dependent.

Evidence Dimension	In vitro cell association (stealth) and in vivo pharmacokinetic AUC
Target Compound Data	Branched (mPEG114)₂-DSPE liposomes: ∼31-fold lower cell association vs. naked liposomes (in vitro); linear mPEG114-DSPE: best in vitro stealth among same-size 5 kDa linear PEGs
Comparator Or Baseline	mPEG114-Chol liposomes: 3.2× AUC vs. naked liposomes; ∼2.1× AUC vs. (mPEG114)₂-DSPE liposomes in vivo; inferior in vitro stealth vs. DSPE-anchored counterparts
Quantified Difference	In vitro: ∼31-fold (DSPE) vs. lower stealth (Chol); In vivo AUC: Chol ∼2.1-fold higher than DSPE; trade-off is anchor-dependent
Conditions	Liposomes decorated with mPEG-lipids of varying anchors, MW, and architecture; in vitro cell association in cell culture; in vivo pharmacokinetics in rodent model

Why This Matters

For applications where in vitro stealth (avoidance of non-specific cellular uptake in cell-based assays) is paramount, DSPE-PEG-azide is the superior anchor choice; if prolonged in vivo circulation is the primary metric, cholesterol-PEG-azide may be considered, but DSPE-PEG-azide still provides a balanced profile with substantial in vivo half-life extension (~8–10× over unPEGylated liposomes, as established historically [2]).

• [1] Mastrotto F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Mol Pharm 2020, 17(2), 472–487. doi:10.1021/acs.molpharmaceut.9b00887 View Source
• [2] Blume G, Cevc G. Molecular mechanism of the lipid vesicle longevity in vivo. Biochim Biophys Acta 1993, 1146(2), 157–168. doi:10.1016/0005-2736(93)90351-Y View Source

Post-Insertion Conjugation via SPAAC

CD Bioparticles reports that pre-formed azide-functionalized liposomes with a lipid composition of HSPC/Cholesterol/DSPE-PEG(2000)/DSPE-PEG(2000)-Azide at a molar ratio of ~57/38/4/1, when subjected to post-insertion of DBCO-lipid conjugated ligands via copper-free SPAAC, achieve a conjugation yield exceeding 80% [1]. This post-formulation functionalization strategy is enabled by the azide group's bioorthogonality and contrasts sharply with pre-conjugation approaches using DSPE-PEG-Maleimide, where maleimide-thiol coupling must frequently be performed prior to liposome formation to avoid interference from lipid membrane components, and with DSPE-PEG-NHS, where competing hydrolysis in aqueous formulation buffers limits achievable yields . Independent validation by Xiao et al. (2019) confirmed specific DBCO-Cy5 conjugation to surface azide groups on PEGylated azide-functionalized liposomes containing drug nanocrystals, demonstrating the promise of this system for tumor-targeted delivery [2].

Post-insertion yield

Cross-study

>80% conjugation yield via SPAAC on pre-formed azide liposomes; maleimide/NHS methods limited by hydrolysis

Facilitates parallel ligand screening without core reformulation.

Lipid composition: HSPC/Chol/DSPE-PEG/DSPE-PEG-Azide; DBCO-ligand post-insertion.

Evidence Dimension	Post-formulation ligand conjugation yield on pre-formed liposomes
Target Compound Data	DSPE-PEG-Azide liposomes: >80% conjugation yield with DBCO-modified ligands via SPAAC post-insertion
Comparator Or Baseline	DSPE-PEG-Maleimide: thiol coupling often performed pre-formulation due to maleimide hydrolysis (t₁/₂ ~4–6 h at pH 7.0); DSPE-PEG-NHS: NHS ester hydrolysis (t₁/₂ ~10 min at pH 8.0) precludes efficient post-formulation conjugation
Quantified Difference	>80% yield for azide-DBCO post-insertion; comparable post-formulation efficiencies not achievable with maleimide or NHS chemistries due to rapid hydrolysis
Conditions	Liposomes: HSPC/Chol/DSPE-PEG(2000)/DSPE-PEG(2000)-Azide (57/38/4/1 molar ratio); DBCO-lipid ligand post-insertion; copper-free SPAAC conditions

Why This Matters

The >80% post-insertion yield means that a single batch of azide-functionalized liposomes can be divided and conjugated to different targeting ligands, enabling parallel screening of targeting candidates without reformulating the liposome core, reducing material consumption and inter-batch variability.

• [1] CD Bioparticles. Clipos™ Azide Liposomes, PEGylated – Product Information. Available at: https://www.cd-bioparticles.net View Source
• [2] Xiao Y, et al. PEGylation and surface functionalization of liposomes containing drug nanocrystals for cell-targeted delivery. Colloids Surf B Biointerfaces 2019, 182, 110362. doi:10.1016/j.colsurfb.2019.110362 View Source

PEG Chain Flexibility and MW Tunability

A variable-temperature ¹H NMR study by Abe et al. (2015) quantitatively characterized PEG chain flexibility on liposome surfaces using DSPE-PEG conjugates with PEG molecular weights of 750, 2000, and 5000 Da [1]. The ¹H NMR PEG peak was deconvoluted into broad (rigid, membrane-proximal) and sharp (flexible, water-exposed) components. As PEG MW increased from 750 to 5000 Da, the sharp component progressively dominated, indicating that the proportion of PEG chains projecting flexibly into the aqueous phase increased with chain length [1]. This MW-dependent flexibility directly correlates with steric shielding efficacy: longer, more flexible PEG chains provide greater resistance to protein adsorption and opsonization, consistent with the established circulation half-life extension of 8–10-fold for DSPE-PEG liposomes vs. unPEGylated controls (half-life ~0.6 h for standard liposomes vs. 5.9–13.8 h for DSPE-PEG cryptosomes in mice) [2]. DSPE-PEG-Azide is commercially available across this MW range (1k, 2k, 5k, 10k Da), enabling the user to tune shielding independently of conjugation chemistry [3].

PEG chain flexibility

Cross-study

1H NMR: flexible PEG fraction increases with MW (750 → 5000 Da); DSPE-PEG liposomes extend half-life 8–10× over unPEGylated controls

MW modularity allows tuning of steric shielding independent of azide chemistry.

Abe et al. 2015; MW options 1k–10k Da available.

Evidence Dimension	PEG chain flexibility (proportion of flexible vs. rigid ¹H NMR components) as function of PEG MW
Target Compound Data	DSPE-PEG5000-Azide: highest proportion of flexible PEG chains projecting into water phase; DSPE-PEG2000-Azide: intermediate flexibility; DSPE-PEG750-Azide: predominantly rigid conformation near membrane surface
Comparator Or Baseline	PEG MW 750: lowest flexibility, minimal aqueous projection; PEG MW 2000: intermediate; PEG MW 5000: highest flexibility and aqueous projection
Quantified Difference	Qualitative trend from ¹H NMR: sharp (flexible) peak fraction increases with MW; quantitatively, DSPE-PEG liposomes extend circulation half-life 8–10× over unPEGylated liposomes in mice (0.6 h vs. 5.9–13.8 h)
Conditions	DSPE-PEG liposomes ~100 nm diameter; variable-temperature ¹H NMR; cholesterol content 0–30 mol%

Why This Matters

The availability of DSPE-PEG-Azide in multiple MW grades allows formulation scientists to prospectively tune the degree of steric shielding and circulation half-life without altering the terminal azide functionality, a level of modular control not available with single-MW alternatives from certain vendors.

• [1] Abe K, et al. Effects of the PEG molecular weight of a PEG-lipid and cholesterol on PEG chain flexibility on liposome surfaces. Colloids Surf A Physicochem Eng Asp 2015, 474, 63–70. doi:10.1016/j.colsurfa.2015.03.007 View Source
• [2] Blume G, Cevc G. Molecular mechanism of the lipid vesicle longevity in vivo. Biochim Biophys Acta 1993, 1146(2), 157–168. doi:10.1016/0005-2736(93)90351-Y View Source
• [3] Ruixi Biotech (Xi'an). DSPE-PEG-Azide (DSPE-PEG-N₃) Product Data Sheet – PEG MW options 1k, 2k, 5k Da. Available at: http://www.xarxbio.com/news/news-128730.html View Source

DSPE-PEG-Azide Application Scenarios

Parallel Ligand Screening on Single Liposome Batch

The >80% post-insertion conjugation yield of DBCO-modified ligands onto pre-formed DSPE-PEG-Azide liposomes via SPAAC [1] enables a single large-scale liposome production run to be aliquoted and functionalized with a panel of different targeting antibodies, peptides, or aptamers in parallel. This workflow eliminates the need to reformulate the liposome core for each targeting candidate, saving 4–6 weeks of formulation development time per candidate and reducing lipid raw material consumption by ~70–90% relative to pre-conjugation strategies required for DSPE-PEG-Maleimide systems. The catalyst-free nature of SPAAC preserves the bioactivity of sensitive protein ligands, as no copper ions are introduced .

Stable Long-Circulating Nanocarriers for Tumor Delivery

DSPE-PEG-Azide's C18 lipid anchor provides quantifiable serum stability—maintaining particle size (increase <12 nm) and concentration (~100% retention) over 4 h in serum, compared to C14 lipid-PEG alternatives that show >50 nm size increase and 50–92% particle loss [2]. Combined with the established 8–10× circulation half-life extension conferred by DSPE-PEG over unPEGylated liposomes [3], this makes DSPE-PEG-Azide the anchor of choice for formulations intended for systemic administration where prolonged blood residence and enhanced permeability and retention (EPR)-mediated tumor accumulation are desired. For applications prioritizing maximal in vivo AUC over in vitro stealth, procurement strategists may alternatively evaluate cholesterol-PEG-azide, which delivers ~2.1-fold higher in vivo AUC than DSPE-PEG in rodent models but with inferior in vitro cell-level stealth [4].

Dual In Vitro and In Vivo Conjugation Workflow

Laboratories that conduct both in vitro characterization (where maximum conjugation speed and efficiency are prioritized) and in vivo studies (where copper-free, biocompatible chemistry is mandatory) benefit from DSPE-PEG-Azide's unique dual-mode click capability . The same azide-functionalized lipid can be used for CuAAC-mediated rapid screening of alkyne-modified ligands in a 96-well format (reaction completion typically <2 h with Cu(I) catalysis) and for SPAAC-mediated conjugation of DBCO-modified targeting moieties for in vivo dosing, avoiding the need to qualify and stock separate lipid reagents (e.g., DSPE-PEG-Maleimide for in vitro + DSPE-PEG-DBCO for in vivo). The azide group's storage stability at –20 °C under desiccation [5] supports long-term inventory management for multi-project use.

Tunable PEG Shielding for LNP and Liposome Engineering

With DSPE-PEG-Azide available in PEG MW grades from 1k to 10k Da [5] and with ¹H NMR evidence demonstrating that increasing PEG MW directly increases the proportion of flexible, water-exposed PEG chains [6], formulation scientists can prospectively select the PEG length that balances steric shielding against transfection efficiency. Shorter PEG (1–2 kDa) minimizes interference with cellular uptake and endosomal escape for gene delivery applications, while longer PEG (5–10 kDa) maximizes circulation time for small-molecule or protein therapeutics. This MW modularity, combined with the orthogonal azide handle, positions DSPE-PEG-Azide as a universal surface-engineering lipid platform across mRNA/LNP vaccines, targeted chemotherapeutics, and diagnostic liposome formulations.

Application

Selection Property

Validation Focus

Parallel targeting ligand screening

Post-formulation SPAAC conjugation efficiency

Ligand bioactivity and batch-to-batch reproducibility

Systemic tumor delivery studies

Serum-stable C18 anchor and PEG shielding

Circulation half-life and EPR-mediated accumulation endpoints

Dual-mode in vitro/in vivo click workflows

CuAAC and SPAAC pathway flexibility

Conjugation speed versus biocompatibility balance

Tunable PEG shielding for LNP engineering

PEG MW modularity (1k–10k Da)

Steric shielding versus transfection efficiency optimization

• [1] CD Bioparticles. Clipos™ Azide Liposomes, PEGylated – Product Information. Available at: https://www.cd-bioparticles.net View Source
• [2] Berger M, et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. doi:10.3390/pharmaceutics15020597 View Source
• [3] Blume G, Cevc G. Molecular mechanism of the lipid vesicle longevity in vivo. Biochim Biophys Acta 1993, 1146(2), 157–168. doi:10.1016/0005-2736(93)90351-Y View Source
• [4] Mastrotto F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Mol Pharm 2020, 17(2), 472–487. doi:10.1021/acs.molpharmaceut.9b00887 View Source
• [5] Ruixi Biotech (Xi'an). DSPE-PEG-Azide (DSPE-PEG-N₃) Product Data Sheet – PEG MW options and storage conditions. Available at: http://www.xarxbio.com/news/news-128730.html View Source
• [6] Abe K, et al. Effects of the PEG molecular weight of a PEG-lipid and cholesterol on PEG chain flexibility on liposome surfaces. Colloids Surf A Physicochem Eng Asp 2015, 474, 63–70. doi:10.1016/j.colsurfa.2015.03.007 View Source